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Compound of Interest

1-(4-Bromophenyl)-2,2-
Compound Name:
dimethylpropan-1-one

Cat. No.: B1281458

For Researchers, Scientists, and Drug Development Professionals
Refining Chemical Knowledge for Advanced Applications

This technical guide provides a detailed literature review of the chemical compound 1-(4-
Bromophenyl)-2,2-dimethylpropan-1-one, also known by its synonym 4'-Bromo-2,2-
dimethylpropiophenone. This document collates available information on its synthesis,

chemical and physical properties, and spectroscopic data. While direct biological activity for this
specific compound is not extensively documented in publicly available literature, this guide will
touch upon the known biological relevance of related bromophenyl ketone structures to provide
a context for future research and drug development endeavors.

Core Compound Properties

1-(4-Bromophenyl)-2,2-dimethylpropan-1-one is an aromatic ketone characterized by a
brominated phenyl ring attached to a pivaloyl group. This structure offers several points of
interest for chemical synthesis and potential biological interactions. The sterically hindered tert-
butyl group can influence reaction kinetics and molecular conformations, while the bromine
atom provides a handle for further synthetic modifications, such as cross-coupling reactions.

Physicochemical and Spectroscopic Data
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Quantitative data for 1-(4-Bromophenyl)-2,2-dimethylpropan-1-one is summarized below.
Spectroscopic information is critical for the unambiguous identification and characterization of
the compound.

Property Value Reference
CAS Number 30314-45-5 [1]
Molecular Formula C11H13BrO [1]
Molecular Weight 241.12 g/mol [1]
Appearance Colorless to light yellow liquid

Boiling Point Not specified

Density Not specified

Spectroscopy Data Reference

5 7.56 (d, J=8.6 Hz, 2H), 7.49

1H NMR (CDCls
( ) (d, J=8.6 Hz, 2H), 1.34 (s, 9H)

0 208.1, 137.2, 131.6, 129.9,

HC NMR (CDCE) 127.2,44.2, 28.0

Infrared (IR) Not specified

Mass Spectrometry (MS) Not specified

Synthesis and Experimental Protocols

The primary synthetic route to 1-(4-Bromophenyl)-2,2-dimethylpropan-1-one is the Friedel-
Crafts acylation of bromobenzene with pivaloyl chloride.[2][3][4][5][6] This electrophilic aromatic
substitution reaction is typically catalyzed by a Lewis acid, such as aluminum chloride (AICIs).

General Experimental Protocol: Friedel-Crafts Acylation

While a specific, detailed experimental protocol for the synthesis of 1-(4-Bromophenyl)-2,2-
dimethylpropan-1-one with precise yields is not readily available in the reviewed literature, a
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general procedure based on standard Friedel-Crafts acylation reactions is as follows:
Materials:

Bromobenzene

Pivaloyl chloride (Trimethylacetyl chloride)

Anhydrous aluminum chloride (AICI3)

Anhydrous dichloromethane (DCM) or another suitable inert solvent
Hydrochloric acid (HCI), aqueous solution

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware for inert atmosphere reactions
Procedure:

To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon),
add anhydrous aluminum chloride and anhydrous dichloromethane.

Cool the suspension in an ice bath.
Add pivaloyl chloride dropwise to the stirred suspension.

Following the addition of the acyl chloride, add bromobenzene dropwise, maintaining the low
temperature.

After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat to reflux for a specified period, monitoring the reaction progress by Thin Layer
Chromatography (TLC).
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» Upon completion, cool the reaction mixture in an ice bath and carefully quench by the slow
addition of crushed ice, followed by cold aqueous HCI.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane.

o Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate
solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate the solvent under reduced pressure.

e The crude product can be purified by vacuum distillation or column chromatography on silica
gel.

Potential Biological Relevance and Future
Directions

Currently, there is a lack of specific studies detailing the biological activities or signaling
pathway interactions of 1-(4-Bromophenyl)-2,2-dimethylpropan-1-one in the public domain.
However, the broader class of bromophenyl-containing compounds and propiophenone
derivatives has been the subject of investigation in drug discovery.

Derivatives of propiophenone have been explored for a range of medicinal applications,
including as local anesthetics and for the treatment of cardiac arrhythmias.[7] Furthermore, the
bromophenyl moiety is present in numerous compounds with diverse biological activities,
including inhibitors of cyclooxygenase (COX) enzymes, Mer tyrosine kinase, and compounds
with anti-inflammatory properties.[8][9][10] For instance, certain chalcones (1,3-diphenylprop-2-
en-1-ones) containing a substituted phenyl ring have shown potent and selective COX-2
inhibition.[8]

The absence of direct biological data for 1-(4-Bromophenyl)-2,2-dimethylpropan-1-one
presents an opportunity for future research. Its structural features suggest it could serve as a
scaffold or an intermediate for the synthesis of novel bioactive molecules. A logical next step
would be to subject this compound to a battery of in vitro screening assays to explore potential
activities, such as enzyme inhibition, receptor binding, or antimicrobial effects.
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Visualizing Chemical and Experimental Processes

To aid in the understanding of the synthesis and potential evaluation of this compound, the
following diagrams, generated using the DOT language, illustrate the key workflows.

Synthesis Workflow

Bromobenzene Pivaloyl Chloride AICI3 (Catalyst)

Friedel-Crafts Acylation

Aqueous Workup
& Extraction

:

Purification
(Distillation/Chromatography)

1-(4-Bromophenyl)-2,2-
dimethylpropan-1-one

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-(4-Bromophenyl)-2,2-dimethylpropan-1-one.
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Chemical Characterization Workflow

NMR Spectroscopy
(1H, 13C)

Purity Analysis

Mass Spectrometry IR Spectroscopy (e.g., HPLC, GC)

Structure Confirmation

Click to download full resolution via product page

Caption: General workflow for the structural characterization of a synthesized compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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